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In the landscape of heterocyclic chemistry, substituted pyridines are foundational scaffolds for
the development of a wide array of functional molecules, from pharmaceuticals to
agrochemicals.[1] Among these, 5-Bromo-3-chloro-2-hydrazinylpyridine emerges as a highly
functionalized and reactive intermediate. Its strategic arrangement of a bromine atom, a
chlorine atom, and a hydrazinyl group on the pyridine core makes it a valuable precursor for
constructing complex molecular architectures.

This technical guide provides an in-depth exploration of 5-Bromo-3-chloro-2-hydrazinylpyridine,
focusing on its synthesis, chemical properties, and primary application as a key building block
in the production of modern insecticides. The information presented herein is intended for
researchers, chemists, and professionals in the fields of organic synthesis and drug and
agrochemical development. It is important to note that while the topic specifies "5-Bromo-2-
chloro-3-hydrazinylpyridine," the predominant and commercially available compound with
these substituents is 5-Bromo-3-chloro-2-hydrazinylpyridine, which will be the focus of this
guide.

Physicochemical and Structural Properties
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The identity and fundamental properties of 5-Bromo-3-chloro-2-hydrazinylpyridine are
summarized below. These data are crucial for its handling, characterization, and use in
synthetic applications.

Property Data Source(s)

(5-bromo-3-chloropyridin-2-

IUPAC Name JDhydrazine [1]
CAS Number 1289076-45-4 [1][2][3]
Molecular Formula CsHsBrCINs [4]
Molecular Weight 222.47 g/mol [1114]
Physical Form Solid [2]

IYGAESOPIUEMRW-
InChl Key (1121
UHFFFAOYSA-N

N Store at 2-8°C, sealed in a dry
Storage Conditions _ [2][4]
environment

Synthetic Pathways and Methodologies

The synthesis of 5-Bromo-3-chloro-2-hydrazinylpyridine is a multi-step process that requires
careful control of reaction conditions to achieve high regioselectivity and yield. The overall
strategy involves the initial formation of a hydrazinylpyridine intermediate, followed by selective
halogenation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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